Cas no 892297-85-7 (2-(cyanomethyl)-1H-Benzimidazole-6-carboxylic acid)

• Product Name: 2-(cyanomethyl)-1H-Benzimidazole-6-carboxylic acid
• CAS No: 892297-85-7
• MF: C₁₀H₇N₃O₂
• MW: 201.181481599808
• CID: 1120661
• PubChem ID: 23460828
• Update Time: 2025-04-20

2-(cyanomethyl)-1H-Benzimidazole-6-carboxylic acid Chemical and Physical Properties

Names and Identifiers

• 2-(cyanomethyl)-1H-Benzimidazole-6-carboxylic acid
• F3407-0696
• AKOS024017882
• 892297-85-7
• VU0626204-1
• 2-(cyanomethyl)-1H-benzo[d]imidazole-6-carboxylic acid
• 1H-?Benzimidazole-?6-?carboxylic acid, 2-?(cyanomethyl)?-
• SCHEMBL11334452

• Inchi： 1S/C10H7N3O2/c11-4-3-9-12-7-2-1-6(10(14)15)5-8(7)13-9/h1-2,5H,3H2,(H,12,13)(H,14,15)
• InChI Key： UUWHXJZVRKKUGS-UHFFFAOYSA-N
• SMILES： OC(C1C=CC2=C(C=1)NC(CC#N)=N2)=O

Computed Properties

• Exact Mass: 201.053826475g/mol
• Monoisotopic Mass: 201.053826475g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 2
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 15
• Rotatable Bond Count: 2
• Complexity: 309
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.1
• Topological Polar Surface Area: 89.8Ų